Cas no 1155956-36-7 (1-(5-Cyclopropyl-[1,2,4]oxadiazol-3-yl)-cyclobutylamine)

• Product Name: 1-(5-Cyclopropyl-[1,2,4]oxadiazol-3-yl)-cyclobutylamine
• CAS No: 1155956-36-7
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5186463
• Update Time: 2026-03-05

1-(5-Cyclopropyl-[1,2,4]oxadiazol-3-yl)-cyclobutylamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Cyclopropyl-[1,2,4]oxadiazol-3-yl)-cyclobutylamine

• Inchi： 1S/C9H13N3O/c10-9(4-1-5-9)8-11-7(13-12-8)6-2-3-6/h6H,1-5,10H2
• InChI Key： BXIHUNLORLEJER-UHFFFAOYSA-N
• SMILES： C1(C2N=C(C3CC3)ON=2)(N)CCC1

Additional information on 1-(5-Cyclopropyl-[1,2,4]oxadiazol-3-yl)-cyclobutylamine

Comprehensive Overview of 1-(5-Cyclopropyl-[1,2,4]oxadiazol-3-yl)-cyclobutylamine (CAS No. 1155956-36-7)

1-(5-Cyclopropyl-[1,2,4]oxadiazol-3-yl)-cyclobutylamine (CAS No. 1155956-36-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropyl-substituted [1,2,4]oxadiazole ring with a cyclobutylamine moiety, offering a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a bioactive intermediate for targeting enzymes and receptors involved in inflammation, metabolic disorders, and neurological conditions.

The compound's heterocyclic framework is a key focus for synthetic chemists exploring novel small-molecule therapeutics. Its oxadiazole core is known for metabolic stability and hydrogen-bonding capabilities, while the cyclopropyl and cyclobutyl groups introduce steric constraints that can enhance selectivity. Recent publications highlight its utility in fragment-based drug design, where it serves as a building block for optimizing pharmacokinetic properties. Given the rising demand for precision medicine, this compound aligns with trends toward targeted therapies with fewer off-target effects.

From an industrial perspective, CAS No. 1155956-36-7 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic cycloaddition and microwave-assisted reactions have improved its production efficiency, addressing environmental concerns. Analytical techniques like LC-MS and NMR are critical for quality control, ensuring compliance with regulatory standards such as ICH guidelines. These advancements resonate with the broader push for eco-friendly manufacturing in the chemical sector.

In computational chemistry, 1-(5-Cyclopropyl-[1,2,4]oxadiazol-3-yl)-cyclobutylamine is frequently modeled to predict its binding affinity and ADMET profiles. Tools like molecular docking and QSAR simulations help researchers prioritize derivatives for experimental validation. This data-driven approach accelerates the identification of lead compounds, a topic of high interest in AI-driven drug discovery forums. The compound's logP and polar surface area values also make it a candidate for blood-brain barrier penetration studies, relevant to CNS drug development.

Market analyses indicate growing applications of 1155956-36-7 in contract research organizations (CROs) and academic labs. Its commercial availability through specialty chemical suppliers supports decentralized R&D efforts, particularly in orphan drug projects. Patent landscapes reveal its inclusion in claims for kinase inhibitors and GPCR modulators, underscoring its therapeutic versatility. As the industry shifts toward personalized healthcare, this compound's role in combinatorial chemistry libraries is expected to expand.

Safety and handling protocols for CAS No. 1155956-36-7 emphasize standard laboratory precautions, including the use of PPE and fume hoods. While not classified as hazardous under current guidelines, proper risk assessment is recommended due to limited long-term exposure data. This aligns with global initiatives like REACH and GHS, which promote transparency in chemical management. Educational resources often highlight its synthesis as a case study for graduate-level organic chemistry courses.

Looking ahead, 1-(5-Cyclopropyl-[1,2,4]oxadiazol-3-yl)-cyclobutylamine exemplifies the intersection of medicinal chemistry and material science. Its adaptability in structure-activity relationship (SAR) studies positions it as a valuable tool for addressing unmet medical needs. With ongoing research into biodegradable materials and smart drug delivery systems, this compound may find applications beyond traditional pharmaceuticals, such as in bioconjugation or diagnostic probes.